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Compound of Interest

Compound Name: Akt1-IN-5

Cat. No.: B15618678 Get Quote

Product Information
Product Name: Akt1-IN-5 (also known as Akt1/2 kinase inhibitor; Akt Inhibitor VIII) Synonym(s):

1,3-Dihydro-1-(1-((4-(6-phenyl-1H-imidazo[4,5-g]quinoxalin-7-yl)phenyl)methyl)-4-

piperidinyl)-2H-benzimidazol-2-one trifluoroacetate salt hydrate, Akti-1/2 trifluoroacetate salt

hydrate. Target: Isozyme selective inhibitor of Akt1/2 kinases.

Introduction
The protein kinase Akt (also known as Protein Kinase B or PKB) is a critical component of the

PI3K/Akt signaling pathway, which plays a central role in regulating cell proliferation, survival,

growth, and apoptosis.[1][2] Dysregulation of this pathway is frequently observed in various

human cancers, making Akt a key therapeutic target.[1][3] Akt1-IN-5 is a potent and selective

inhibitor of Akt1 and Akt2 isoforms. These application notes provide a detailed protocol for the

proper dissolution and storage of Akt1-IN-5 to ensure its stability and efficacy in research

applications.

Physicochemical and Storage Properties
All quantitative data regarding Akt1-IN-5 is summarized in the table below for easy reference.
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Property Value Citation

Molecular Weight
551.64 g/mol (anhydrous free

base basis)

Appearance Yellow powder

Solubility ≥10 mg/mL in DMSO

Storage of Solid Store at 2-8°C

Stock Solution Storage
Short-term (≤1 month): -20°C;

Long-term (>1 month): -80°C
[4]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution
This protocol describes the preparation of a 10 mM stock solution of Akt1-IN-5 in Dimethyl

Sulfoxide (DMSO). It is crucial to use anhydrous DMSO to prevent compound degradation.

Materials:

Akt1-IN-5 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated balance

Vortex mixer

Procedure:

Pre-weighing Preparation: Allow the Akt1-IN-5 vial to equilibrate to room temperature for at

least 15-20 minutes before opening to minimize condensation.

Weighing the Compound: Carefully weigh out 5.52 mg of Akt1-IN-5 powder and transfer it to

a sterile vial.
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Calculation: To prepare a 10 mM solution, the required mass is calculated using the

formula: Mass (mg) = Desired Volume (L) x Molarity (mol/L) x Molecular Weight ( g/mol ) x

1000 (mg/g). For 1 mL of a 10 mM solution: 0.001 L x 0.010 mol/L x 551.64 g/mol x 1000

mg/g = 5.52 mg.

Dissolution: Add 1 mL of anhydrous DMSO to the vial containing the Akt1-IN-5 powder.

Mixing: Cap the vial securely and vortex thoroughly for 1-2 minutes until the compound is

completely dissolved. A clear, yellow solution should be observed. If necessary, gentle

warming (to 37°C) or brief sonication can be used to aid dissolution.

Verification: Visually inspect the solution to ensure no solid particulates remain.

Protocol 2: Storage and Handling of Stock Solutions
Proper storage is critical to maintain the long-term stability and activity of the inhibitor.

Procedure:

Aliquoting: To avoid repeated freeze-thaw cycles which can degrade the compound, aliquot

the stock solution into smaller, single-use volumes (e.g., 10-50 µL) in sterile, tightly sealed

vials.[5]

Short-Term Storage: For use within one month, store the aliquots at -20°C.

Long-Term Storage: For storage periods exceeding one month, it is highly recommended to

store the aliquots at -80°C.[4]

Thawing: When ready to use, remove a single aliquot from the freezer and allow it to thaw

completely at room temperature. Briefly centrifuge the vial to collect the contents at the

bottom before opening.

Working Dilutions: Prepare fresh working dilutions from the stock solution in the appropriate

cell culture medium or assay buffer immediately before use.[5] Note that the final

concentration of DMSO in the experimental medium should typically be kept below 0.1% to

avoid solvent-induced toxicity.[5]
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Visualizations
Signaling Pathway
The diagram below illustrates the central role of Akt1 in the PI3K signaling pathway, which is

crucial for cell survival and proliferation.
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Caption: The PI3K/Akt1 signaling pathway and the inhibitory action of Akt1-IN-5.

Experimental Workflow
The following diagram outlines the standard workflow for preparing and storing Akt1-IN-5 stock

solutions.
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6. Store Aliquots
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Caption: Workflow for the preparation and storage of Akt1-IN-5 stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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